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Introduction

Fatty Acid Transport Protein 1 (FATP1), a member of the solute carrier family 27 (SLC27A1), is

a multifaceted protein crucial for lipid metabolism. It functions as both a transporter of long-

chain fatty acids across the plasma membrane and as a long-chain acyl-CoA synthetase,

activating fatty acids by converting them to their acyl-CoA esters.[1][2] FATP1 is highly

expressed in metabolically active tissues such as skeletal muscle, adipose tissue, and the

heart. Emerging evidence has highlighted a critical role for FATP1 in mitochondrial fatty acid

oxidation (FAO), where it is thought to collaborate with Carnitine Palmitoyltransferase 1 (CPT1)

to facilitate the entry and subsequent β-oxidation of fatty acids within the mitochondrial matrix.

[3][4][5] FATP1-IN-1 is a potent inhibitor of the acyl-CoA synthetase activity of FATP1, making it

a valuable chemical probe to dissect the role of FATP1 in mitochondrial bioenergetics.

FATP1-IN-1: Inhibitor Profile
FATP1-IN-1 is a selective inhibitor of the acyl-CoA synthetase activity of FATP1. Its inhibitory

potency has been determined against both human and mouse orthologs of the enzyme.
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Parameter Value Species

IC₅₀ 0.046 µM Human FATP1

IC₅₀ 0.60 µM Mouse FATP1

Table 1: In vitro inhibitory

activity of FATP1-IN-1.[6]

Signaling Pathways and Experimental Logic
FATP1 plays a key role in the initial steps of fatty acid utilization. By inhibiting its acyl-CoA

synthetase activity, FATP1-IN-1 allows for the investigation of the downstream consequences

on mitochondrial fatty acid oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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